![molecular formula C19H22N6O3S2 B305929 2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide](/img/structure/B305929.png)
2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
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Overview
Description
2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide involves the inhibition of DNA and RNA synthesis in bacterial and fungal cells. In cancer cells, it induces apoptosis and inhibits cell proliferation by targeting various signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects. It has been found to induce DNA damage and inhibit the expression of various genes involved in cell proliferation and survival. Additionally, it has been shown to modulate the immune response and possess anti-inflammatory activity.
Advantages and Limitations for Lab Experiments
The advantages of using 2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide in lab experiments include its potent antimicrobial and anticancer activity, as well as its ability to modulate the immune response and possess anti-inflammatory activity. However, its limitations include its potential toxicity and the need for further studies to determine its optimal dosage and administration.
Future Directions
There are several future directions for the study of 2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide. These include further studies to determine its optimal dosage and administration, as well as its potential applications in the treatment of various diseases. Additionally, its potential as a lead compound for the development of novel antimicrobial and anticancer agents should be explored.
Synthesis Methods
The synthesis of 2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide involves the reaction of 4-ethyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol with 2-bromoacetophenone in the presence of potassium carbonate. The resulting product is then treated with N-(2-aminothiazol-4-yl)acetamide to obtain the final compound.
Scientific Research Applications
2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant antimicrobial activity against a wide range of bacteria and fungi. Additionally, it has been shown to possess potent anticancer activity in various cancer cell lines.
properties
Molecular Formula |
C19H22N6O3S2 |
---|---|
Molecular Weight |
446.6 g/mol |
IUPAC Name |
N-[[4-ethyl-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-2-(4-methoxyphenyl)acetamide |
InChI |
InChI=1S/C19H22N6O3S2/c1-3-25-15(11-21-16(26)10-13-4-6-14(28-2)7-5-13)23-24-19(25)30-12-17(27)22-18-20-8-9-29-18/h4-9H,3,10-12H2,1-2H3,(H,21,26)(H,20,22,27) |
InChI Key |
COHNMBGFMAIMOW-UHFFFAOYSA-N |
SMILES |
CCN1C(=NN=C1SCC(=O)NC2=NC=CS2)CNC(=O)CC3=CC=C(C=C3)OC |
Canonical SMILES |
CCN1C(=NN=C1SCC(=O)NC2=NC=CS2)CNC(=O)CC3=CC=C(C=C3)OC |
Origin of Product |
United States |
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